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Abstract

While sulfur dioxide (SOz) and hydrogen sulfide (H2S) are the most commonly measured and
abundant sulfur species in terrestrial volcanic gases, the diatomic molecule disulfur (Sz)
represents a critical, yet often overlooked, component of high-temperature volcanic
emanations. This technical guide delves into the natural occurrence of disulfur in volcanic
environments, focusing on the thermodynamic principles that govern its formation, the
theoretical models that predict its abundance, and the potential experimental methodologies for
its detection. Although direct quantitative measurements of Sz in terrestrial volcanic plumes are
scarce, thermochemical modeling, particularly for low-pressure environments such as those on
the Moon, indicates that Sz can be a dominant sulfur species under specific conditions.
Understanding the transient chemistry of Sz is crucial for a complete picture of volcanic sulfur
cycles and their atmospheric and environmental impacts.

Introduction: The Sulfur Speciation in Volcanic
Gases

Volcanic gases are complex mixtures of volatile compounds released from magma. The
primary constituents are typically water vapor (H20) and carbon dioxide (CO3), followed by
sulfur species. The oxidation state of the magma and the temperature and pressure of
degassing are the principal factors controlling the speciation of sulfur.[1] In high-temperature
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(>600°C) volcanic gases, sulfur is predominantly present as sulfur dioxide (SOz) and hydrogen
sulfide (H2S).[2] However, at very high temperatures and low pressures, other sulfur allotropes,
including disulfur (Sz2), can become thermodynamically favorable.

Disulfur is a violet gas and is the dominant species in sulfur vapor above 720°C.[3] While its
presence in the atmosphere of Jupiter's moon lo has been confirmed, its direct detection and
quantification in terrestrial volcanic plumes remain a significant challenge.[3] This guide
synthesizes the current understanding of Sz in volcanic systems, drawing from theoretical
models and potential analytical techniques.

Thermochemical Modeling of Disulfur Occurrence

The prediction of the chemical composition of volcanic gases at equilibrium is primarily
achieved through thermochemical modeling. This approach minimizes the Gibbs free energy of
the system for a given set of elemental compositions, temperatures, and pressures.[4][5][6]

Methodology: Gibbs Free Energy Minimization

The equilibrium composition of a multi-component gas mixture is the state with the minimum
total Gibbs free energy (G). The total Gibbs free energy of the system is the sum of the
chemical potentials of all species present. For a given temperature, pressure, and bulk
elemental composition, computational software, such as HSC Chemistry, calculates the molar
fractions of all possible gaseous species that satisfy this minimum energy condition.[7][8]

The standard Gibbs free energy of formation (AG°f) is a key thermodynamic parameter used in
these calculations.[9][10] For any chemical reaction, the change in Gibbs free energy (AG)
determines the spontaneity of the process. At equilibrium, AG = 0.

Modeled Abundance of Disulfur

Thermochemical modeling of lunar volcanic gases, which erupt in a near-vacuum environment,
has shown that Sz can be a major sulfur species, alongside H2 and CO.[11] This is attributed to
the extremely low pressures which favor the dissociation of more complex sulfur molecules.

For terrestrial volcanoes, the higher atmospheric pressure generally favors the formation of
SO:2 and H2S. However, within the high-temperature core of a volcanic vent or in the initial,
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undiluted plume, conditions may exist where Sz is a significant, albeit transient, species. The
relative abundance of Sz, SOz, and HzS is governed by a series of chemical equilibria.

Chemical Pathways of Disulfur Formation and
Consumption

The formation and destruction of Sz in volcanic gases are dictated by a network of chemical
reactions influenced by temperature, pressure, and the local redox environment.

Key Chemical Equilibria

The interplay between the primary sulfur species can be represented by the following key
reactions:

¢ Reaction between H2S and SO:: This is a fundamental reaction in volcanic gas chemistry
that can lead to the formation of elemental sulfur. At high temperatures, this can include S-.
2H2S(g) + SO2(g) = 3/x Sx(g) + 2H20(g) (where x can be 2, 8, etc.)[12]

o Thermal Decomposition of H2S: At very high temperatures, hydrogen sulfide can decompose
to form Sz. 2H2S(g) = 2H2(g) + S2(g)[13]

o Equilibrium with other Sulfur Allotropes: Disulfur exists in equilibrium with other sulfur
allotropes, with the equilibrium shifting towards smaller molecules at higher temperatures.
Ss(g) = 4S2(9)

The following diagram illustrates the central role of Sz in the high-temperature sulfur system in
volcanic gases.
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Figure 1: Simplified reaction pathways involving disulfur (S2) in high-temperature volcanic gases.
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Figure 1: Simplified reaction pathways involving disulfur (S2) in high-temperature volcanic
gases.

Quantitative Data on Sulfur Species in Volcanic
Gases

While direct measurements of Sz are lacking for terrestrial volcanoes, extensive data exists for
SOz and H:S. The following tables summarize typical concentrations and ratios of these major
sulfur species from various volcanic settings. The values for Sz are based on thermochemical
modeling and represent theoretical equilibrium concentrations under specific conditions.

Table 1: Typical Concentrations of Major Sulfur Species in High-Temperature Volcanic

Fumaroles
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Gas Species

Concentration
Range (mol %)

Volcanol/Setting
Example

Data Source Type

Direct Sampling,

SOz 0.1-15 Etna, Kilauea )
Remote Sensing
H2S 0.01-5 Vulcano, White Island Direct Sampling
S <0.1 (terrestrial, High-T Fumaroles Thermochemical
2
modeled) (model) Modeling
s up to 5 (lunar, Lunar Fire Fountains Thermochemical
2

modeled)

(model)

Modeling[11]

Table 2: Molar Ratios of Sulfur Species in Volcanic Gases

Ratio Typical Value Range Significance
Indicator of redox conditions
SO02/H2S 0.1-50
and temperature
Indicator of magma source
CO2/S_total 1-30
depth
_ _ Dependent on temperature,
S2/S02 Highly variable (modeled)
pressure, and redox state
_ _ Dependent on temperature,
S2/H2S Highly variable (modeled)

pressure, and redox state

*Note: Sz values are theoretical and highly dependent on model parameters.

Experimental Protocols for Detection of Disulfur

The direct detection of Sz in the harsh environment of a volcanic plume is technically

challenging due to its high reactivity and the presence of other spectrally interfering species.

However, several spectroscopic techniques hold promise.

Raman Spectroscopy
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Principle: Raman spectroscopy is a non-destructive technique that identifies molecules based
on their unique vibrational modes. When a laser interacts with a molecule, it can scatter light
inelastically, resulting in a shift in the wavelength of the scattered light that corresponds to the
vibrational energy levels of the molecule. Disulfur has a characteristic S-S stretching vibration.

[3]
Experimental Protocol:

 Instrumentation: A high-power, frequency-doubled Nd:YAG laser (532 nm) can be used as
the excitation source. The scattered light is collected in a backscattering geometry.[14]

o Sample Interface: For in-situ measurements, a fiber-optic probe coupled to a portable
Raman spectrometer can be positioned to analyze the gas composition of a fumarole. The
probe head must be constructed from materials resistant to high temperatures and corrosive
gases.

» Data Acquisition: Stokes and Anti-Stokes Raman spectra are collected. The Sz molecule is
expected to show a distinct Raman peak.

e Analysis: The position and intensity of the Sz peak can be used for identification and, with
appropriate calibration, quantification. The ratio of the Stokes to Anti-Stokes signal intensity
can also be used to determine the temperature of the gas.[14]

The following diagram illustrates a potential workflow for the detection of Sz using Raman
spectroscopy.
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Figure 2: Experimental workflow for in-situ detection of Sz in volcanic gases using Raman spectroscopy.
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Figure 2: Experimental workflow for in-situ detection of Sz in volcanic gases using Raman
spectroscopy.

UV-Vis Absorption Spectroscopy

Principle: Disulfur exhibits a characteristic absorption spectrum in the ultraviolet-visible (UV-
Vis) range. By passing a beam of UV-Vis light through a volcanic plume and measuring the
amount of light absorbed at different wavelengths, the concentration of Sz can be determined
using the Beer-Lambert law. This is the same principle used in Differential Optical Absorption
Spectroscopy (DOAS) for the measurement of SO2.[15][16]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1233692?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233692?utm_src=pdf-body
https://www.researchgate.net/publication/394618300_Ultraviolet_and_visible_remote_sensing_of_volcanic_gas_emissions
https://www.mdpi.com/1424-8220/8/3/1559
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol:

e Instrumentation: A UV-Vis light source (e.g., a deuterium or xenon arc lamp) and a
spectrometer with a suitable detector are required.

o Measurement Geometry: For remote sensing, a DOAS setup can be used, where scattered
sunlight serves as the light source. For in-situ measurements, an open-path or extractive cell
configuration can be employed, where the light beam is passed through the volcanic gas.[17]

o Data Acquisition: High-resolution absorption spectra of the volcanic plume are recorded. A
reference spectrum of the light source through a clear atmospheric path is also required.

e Analysis: The differential absorption spectrum is calculated by dividing the plume spectrum
by the reference spectrum. This spectrum is then fitted with the known absorption cross-
sections of Sz and other interfering species (like SO2) to retrieve their column densities.

Conclusion

The diatomic molecule Sz is a theoretically significant, yet analytically elusive, component of
high-temperature volcanic gases. While direct observational data from terrestrial volcanoes are
currently lacking, thermochemical modeling provides a robust framework for predicting its
occurrence, particularly under conditions of high temperature and low pressure. The
development and application of advanced in-situ analytical techniques, such as high-
temperature Raman and UV-Vis spectroscopy, are crucial for validating these models and for
achieving a more complete understanding of the complex sulfur chemistry within volcanic
systems. Further research into the kinetics of Sz reactions is also necessary to fully constrain
its role as a transient species in volcanic plumes and its contribution to the global sulfur cycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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